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Compound of Interest

Compound Name: Helexin C

Cat. No.: B15603838

Get Quote

Application Notes and Protocols for HPLC
Analysis of Cefalexin
These comprehensive application notes and protocols are designed for researchers, scientists,

and drug development professionals involved in the analysis of Cefalexin. The following

sections detail various validated High-Performance Liquid Chromatography (HPLC) methods

for the quantitative determination of Cefalexin in pharmaceutical dosage forms, including

standard assays and stability-indicating methods.

Assay of Cefalexin in Pharmaceutical Dosage Forms
This section describes a straightforward and robust isocratic RP-HPLC method for the routine

quality control analysis of Cefalexin in tablets or capsules.

Chromatographic Conditions
A summary of the chromatographic conditions for the assay of Cefalexin is presented in Table

1.

Table 1: Chromatographic Conditions for Cefalexin Assay
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Parameter Method 1 Method 2

Stationary Phase
Waters C18 (250mm × 4.6mm;

5µm)[1]
ODS (250 x 4.6 mm)[2]

Mobile Phase
Methanol: 0.1M Sodium

acetate buffer (75:25 v/v)[1]
Methanol: Water (50:50 v/v)[2]

Flow Rate 1.0 mL/min[1] 0.9 mL/min[2]

Column Temperature Ambient[1] 25 ± 1°C[2]

Detection Wavelength 240 nm[1] 230 nm[2]

Injection Volume 20 µL[1] 20 µL[2]

Run Time 10 min[1] Not Specified

Retention Time ~4.04 min[1] ~3.78 min[2]

Internal Standard Not Used Benazepril[2]

Experimental Protocol
1. Preparation of Solutions

Mobile Phase Preparation (Method 1): Prepare a 0.1M solution of sodium acetate. Mix

methanol and the sodium acetate buffer in a 75:25 (v/v) ratio. Filter through a 0.45 µm

membrane filter and degas.[1]

Mobile Phase Preparation (Method 2): Mix HPLC grade methanol and water in a 50:50 (v/v)

ratio. Filter through a 0.45 µm membrane filter and sonicate before use.[2]

Standard Stock Solution Preparation: Accurately weigh about 10 mg of Cefalexin reference

standard and transfer it to a 10 mL volumetric flask. Dissolve in the mobile phase and make

up the volume to obtain a stock solution.[1]

Working Standard Solution Preparation: From the stock solution, prepare a working standard

solution of a suitable concentration (e.g., 100 µg/mL) by diluting with the mobile phase.[1]
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Sample Preparation (Tablets): Weigh and powder 20 tablets. Accurately weigh a portion of

the powder equivalent to 50 mg of Cefalexin and transfer it to a 50 mL volumetric flask. Add

about 25 mL of the mobile phase and sonicate for 15 minutes. Make up the volume with the

mobile phase and mix well.[2][3] Filter the solution through a 0.45 µm syringe filter before

injection.

2. Chromatographic Analysis

Equilibrate the HPLC system with the mobile phase until a stable baseline is obtained.

Inject 20 µL of the standard solution and record the chromatogram.

Inject 20 µL of the sample solution and record the chromatogram.

The retention time for Cefalexin should be consistent between the standard and sample

injections.

3. Calculation

Calculate the amount of Cefalexin in the sample using the peak areas obtained from the

standard and sample chromatograms.

Workflow for Cefalexin Assay
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Caption: Workflow for the HPLC assay of Cefalexin.

Stability-Indicating HPLC Method for Cefalexin
This method is crucial for determining the stability of Cefalexin in the presence of its

degradation products. It is essential for quality control and stability studies of pharmaceutical

formulations.[3] The method is designed to separate the intact drug from any potential

degradants formed under various stress conditions.[3]
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A summary of the chromatographic conditions for the stability-indicating method is presented in

Table 2.

Table 2: Chromatographic Conditions for Stability-Indicating Cefalexin Analysis

Parameter Method 1
Method 2 (for Cefalexin
and Bromhexine)

Stationary Phase C18 column[3]
Kromasil C8 (250 mm x 4.6

mm, 5µm)[4]

Mobile Phase
Isocratic mobile phase (details

proprietary in source)[3]

0.1% Ortho Phosphoric Acid

(OPA) and Acetonitrile (45:55

v/v)[4]

Flow Rate Not Specified 1.0 mL/min[4]

Column Temperature Not Specified Ambient

Detection Wavelength
UV detection (wavelength not

specified)[3]
215 nm[4]

Injection Volume Not Specified Not Specified

Run Time Not Specified Not Specified

Retention Time Not Specified
Cefalexin: 2.29 min,

Bromhexine: 2.81 min[4]

Experimental Protocol: Forced Degradation Studies
Forced degradation studies are performed to demonstrate the stability-indicating nature of the

HPLC method.[3]

1. Preparation of Stock Solution

Prepare a stock solution of Cefalexin in the mobile phase at a suitable concentration (e.g., 1

mg/mL).

2. Stress Conditions
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Acid Hydrolysis: To a portion of the stock solution, add an equal volume of 1 M HCl.[3]

Base Hydrolysis: To another portion of the stock solution, add an equal volume of 0.1 N

NaOH.

Oxidative Degradation: Treat a portion of the stock solution with 3% hydrogen peroxide.

Thermal Degradation: Keep a portion of the stock solution in an oven at a specified

temperature (e.g., 60°C) for a defined period.

Photolytic Degradation: Expose a portion of the stock solution to UV light (e.g., in a UV

chamber for 24 hours).[5]

3. Sample Analysis

After the specified stress period, neutralize the acidic and basic solutions.

Dilute all the stressed samples to a suitable concentration with the mobile phase.

Inject the stressed samples into the HPLC system.

Analyze the chromatograms for the appearance of degradation peaks and the decrease in

the peak area of the intact Cefalexin. The method is considered stability-indicating if the

degradation products are well-resolved from the parent drug peak.
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Caption: Workflow for developing a stability-indicating HPLC method.
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Method Validation
All developed HPLC methods for Cefalexin analysis should be validated according to the

International Council for Harmonisation (ICH) guidelines.[1] Key validation parameters include:

Specificity: The ability to assess the analyte unequivocally in the presence of components

that may be expected to be present.[6]

Linearity: The ability to obtain test results that are directly proportional to the concentration of

the analyte. The calibration curve for Cefalexin has been shown to be linear over ranges

such as 5-30 µg/mL and 0.05-80 µg/mL.[1][2]

Accuracy: The closeness of the test results obtained by the method to the true value.

Recovery studies should be performed, with high recoveries (e.g., above 99.8%) indicating

good accuracy.[2]

Precision: The degree of scatter between a series of measurements obtained from multiple

samplings of the same homogeneous sample. It is usually expressed as the relative

standard deviation (RSD), which should be less than 2%.[6]

Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a

sample that can be detected and quantified, respectively, with suitable precision and

accuracy.[6]

Robustness: A measure of the method's capacity to remain unaffected by small, but

deliberate variations in method parameters.[1]

These application notes and protocols provide a solid foundation for the HPLC analysis of

Cefalexin. It is recommended to perform system suitability tests before each analytical run to

ensure the continued validity of the method.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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